9,11-Dehydro Ethynyl Estradiol
9,11-Dehydro Ethynyl Estradiol
Brand Name:
Vulcanchem
CAS No.:
1231-96-5
VCID:
VC0030853
InChI:
InChI=1S/C20H22O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,5,7-8,12,17-18,21-22H,4,6,9-11H2,2H3/t17-,18+,19+,20+/m1/s1
SMILES:
CC12CC=C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C₂₀H₂₂O₂
Molecular Weight:
294.4 g/mol
9,11-Dehydro Ethynyl Estradiol
CAS No.: 1231-96-5
Reference Standards
VCID: VC0030853
Molecular Formula: C₂₀H₂₂O₂
Molecular Weight: 294.4 g/mol
| CAS No. | 1231-96-5 |
|---|---|
| Product Name | 9,11-Dehydro Ethynyl Estradiol |
| Molecular Formula | C₂₀H₂₂O₂ |
| Molecular Weight | 294.4 g/mol |
| IUPAC Name | (8S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C20H22O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,5,7-8,12,17-18,21-22H,4,6,9-11H2,2H3/t17-,18+,19+,20+/m1/s1 |
| Standard InChIKey | DUZHXWCAIBMQPI-FYQPLNBISA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CC=C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CC=C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O |
| Synonyms | (17α)-19-Norpregna-1,3,5(10),9(11)-tetraen-20-yne-3,17-diol; _x000B_19-Nor-17α-pregna-1,3,5(10),9(11)-tetraen-20-yne-3,17-diol; USP Ethinyl Estradiol Related Compound B; Ethinyl Estradiol Impurity B (EP) |
| PubChem Compound | 11150565 |
| Last Modified | Nov 11 2021 |
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